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Compound of Interest

Compound Name: 2,4-Dichlorobenzaldehyde

Cat. No.: B042875

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide
to the safe handling, storage, and disposal of 2,4-Dichlorobenzaldehyde.

This document provides immediate, critical safety protocols and logistical plans to ensure the
safe handling of 2,4-Dichlorobenzaldehyde in a laboratory setting. Adherence to these
procedures is vital for personnel safety and environmental protection.

Understanding the Hazards

2,4-Dichlorobenzaldehyde is a corrosive solid that can cause severe skin burns and eye
damage.[1][2][3] It is also toxic to aquatic life with long-lasting effects.[1] Inhalation of dust may
cause respiratory irritation.[1]

Hazard Summary Table
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Hazard .
. GHS Pictograms
Classification

Signal Word Hazard Statements

Skin
Corrosion/Irritation, GHSO05, GHS09
Category 1B

H314: Causes severe
Danger skin burns and eye
damage.[1][2][3]

Serious Eye )
o H318: Causes serious
Damage/Eye Irritation,
eye damage.
Category 1

Hazardous to the ) )
) ] H411: Toxic to aquatic
aquatic environment, ] ) ;
life with long lasting

long-term hazard,
effects.[1]

Category 2

Physicochemical Properties

Property Value

CAS Number 874-42-0

Molecular Formula C7H4CI20

Molecular Weight 175.01 g/mol

Appearance White to off-white powder or crystals.[4]
Melting Point 64 - 69 °C (147 - 156 °F).[2]

Boiling Point 233 °C (451 °F).[2]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2,4-Dichlorobenzaldehyde to prevent any

direct contact.

o Eye and Face Protection: Wear tightly fitting safety goggles and a face shield.[2] Standard

safety glasses are not sufficient.
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¢ Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) must be worn. Inspect gloves
for any damage before use and use proper removal techniques to avoid skin contact.[2]

o Protective Clothing: A chemical-resistant lab coat or a full protective suit is required.[2] For
larger quantities or in case of potential splashing, Tyvek-type disposable protective
clothing should be worn.[5]

» Respiratory Protection: If dust formation is likely, a NIOSH-approved respirator with
appropriate cartridges for organic vapors and particulates should be used.[2] Always work in
a well-ventilated area, preferably within a chemical fume hood.[1][2]

Operational Plan: Step-by-Step Handling Procedure

This workflow ensures a systematic and safe approach to handling 2,4-Dichlorobenzaldehyde
from preparation to disposal.

Workflow for Safe Handling of 2,4-Dichlorobenzaldehyde
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1. Preparation

Review Safety Data Sheet (SDS)

\

Ensure fume hood is operational

Y

Don appropriate Personal Protective Equipment (PPE)

2. Handling & %‘;xperirnentation

Weigh and handle solid in fume hood

\

Keep container tightly closed when not in use

Y

Avoid dust generation

3. Decontamina'tion & Cleanup

Wipe down work surfaces with appropriate solvent

\

Decontaminate all equipment used

Y

Wash hands and exposed skin thoroughly

4. Waste‘;)isposal

Segregate hazardous waste

\

Dispose of in a labeled, sealed container

Y

Follow institutional and local disposal regulations

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2,4-Dichlorobenzaldehyde.
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Emergency Procedures

Immediate and appropriate first aid is crucial in the event of exposure.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. Seek immediate

medical attention.[2][3]

Skin Contact

Immediately remove all contaminated clothing.
[1][6] Rinse the skin with plenty of water for at
least 15 minutes.[3] Seek immediate medical

attention.[1]

Eye Contact

Immediately rinse cautiously with water for
several minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing for at
least 15 minutes.[3] Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting.[1][3][6] Rinse mouth
with water.[1][6] Never give anything by mouth
to an unconscious person.[2] Seek immediate

medical attention.[1]

Spill Response

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, dampen the solid material with 60-70% ethanol to prevent dust

formation.[5]

Collect: Carefully sweep up the dampened material and place it into a suitable, labeled
container for disposal.[2][5] Use absorbent paper dampened with ethanol to clean up any
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remaining residue.[5]

o Decontaminate: Wash the spill area with a soap and water solution.[5]
e Dispose: Seal all contaminated materials in a vapor-tight plastic bag for proper disposal.[5]

Storage and Disposal

Proper storage and disposal are essential to prevent accidents and environmental
contamination.

Storage
» Store in a cool, dry, and well-ventilated area.[2][7]
» Keep the container tightly closed.[2][5][7]

o Store away from incompatible materials such as strong oxidizing agents, strong bases, iron,
and oxygen.[5][8]

e Protect from light.[5][8]
» Store in a locked cabinet or other secure location.[1]
Disposal

» All waste, including contaminated PPE and cleaning materials, must be treated as
hazardous waste.

» Dispose of contents and container in accordance with local, state, and federal regulations.[1]
¢ Do not dispose of down the drain or into the environment.[2][3]

e Surplus and non-recyclable solutions should be offered to a licensed disposal company.[2] It
may be possible to dissolve the material in a combustible solvent and burn it in a chemical
incinerator equipped with an afterburner and scrubber.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

